Cas no 939399-53-8 (benzyl 3,3-difluorocyclobutylcarbaMate)

• Product Name: benzyl 3,3-difluorocyclobutylcarbaMate
• CAS No: 939399-53-8
• MF: C₁₂H₁₃F₂NO₂
• MW: 241.23393034935
• MDL: MFCD26127531
• CID: 3032279
• PubChem ID: 59458414
• Update Time: 2025-06-08

benzyl 3,3-difluorocyclobutylcarbaMate Chemical and Physical Properties

Names and Identifiers

• benzyl 3,3-difluorocyclobutylcarbaMate
• (3,3-difluoro-cyclobutyl)-carbamic acid benzyl ester
• MFCD26127531
• SCHEMBL361720
• W11980
• AKOS027255847
• Benzyl(3,3-difluorocyclobutyl)carbamate
• AS-63783
• 939399-53-8
• CS-0036263
• JVCRFAWXMWHWSR-UHFFFAOYSA-N
• Benzyl (3,3-difluorocyclobutyl)carbamate
• benzyl N-(3,3-difluorocyclobutyl)carbamate

• MDL： MFCD26127531
• Inchi： 1S/C12H13F2NO2/c13-12(14)6-10(7-12)15-11(16)17-8-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H,15,16)
• InChI Key： JVCRFAWXMWHWSR-UHFFFAOYSA-N
• SMILES： FC1(CC(C1)NC(=O)OCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 241.09100
• Monoisotopic Mass: 241.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3A^2
• XLogP3: 2.7

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 350.5±42.0 °C(Predicted)
• PSA: 38.33000
• LogP: 3.10140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on benzyl 3,3-difluorocyclobutylcarbaMate

Professional Introduction to Benzyl 3,3-difluorocyclobutylcarbamate (CAS No. 939399-53-8)

Benzyl 3,3-difluorocyclobutylcarbamate, identified by its Chemical Abstracts Service (CAS) number 939399-53-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of cyclobutyl derivatives, characterized by the presence of two fluorine atoms at the 3-position of the cyclobutane ring, and is further functionalized with a carbamate group linked to a benzyl moiety. The unique structural features of this molecule make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The significance of Benzyl 3,3-difluorocyclobutylcarbamate lies in its potential as a building block for more complex molecules. The incorporation of fluorine atoms into the cyclobutyl ring enhances the metabolic stability and lipophilicity of the compound, which are critical factors in drug design. Additionally, the carbamate group provides a versatile handle for further chemical modifications, enabling the synthesis of derivatives with tailored biological activities. These properties have made this compound an attractive subject for academic and industrial research.

In recent years, there has been growing interest in the development of fluorinated heterocyclic compounds due to their enhanced pharmacokinetic profiles and improved binding affinities to biological targets. The fluorine atoms in Benzyl 3,3-difluorocyclobutylcarbamate contribute to its resistance to enzymatic degradation, thereby extending its half-life in vivo. This characteristic is particularly valuable in drug formulations where prolonged activity is desired.

Moreover, the benzyl group attached to the carbamate moiety serves as a protective group that can be selectively removed under specific conditions, allowing for further functionalization. This reactivity makes Benzyl 3,3-difluorocyclobutylcarbamate a versatile intermediate in synthetic chemistry, facilitating the construction of complex molecular architectures.

Recent studies have explored the potential applications of this compound in the field of oncology. The structural motif of cyclobutane derivatives has shown promise in inhibiting various kinases and enzymes involved in cancer progression. The presence of fluorine atoms further modulates the electronic properties of the molecule, enhancing its interactions with biological targets. Preliminary computational studies suggest that Benzyl 3,3-difluorocyclobutylcarbamate may exhibit inhibitory activity against certain proto-oncogenes, making it a potential lead compound for further development.

The synthesis of Benzyl 3,3-difluorocyclobutylcarbamate involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key steps include the introduction of fluorine atoms into the cyclobutane ring followed by carbamate formation. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

In conclusion, Benzyl 3,3-difluorocyclobutylcarbamate (CAS No. 939399-53-8) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its enhanced metabolic stability, lipophilicity, and reactivity make it a valuable intermediate for drug discovery. As research continues to uncover new biological activities and synthetic strategies, this compound is poised to play a crucial role in the development of next-generation therapeutics.